Cas no 50633-44-8 (Pregn-9(11)-en-20-one,3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3b,5a,16b)- (9CI))

Pregn-9(11)-en-20-one,3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3b,5a,16b)- (9CI) structure
50633-44-8 structure
Product Name:Pregn-9(11)-en-20-one,3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3b,5a,16b)- (9CI)
CAS No:50633-44-8
MF:C26H38O6
MW:446.576328754425
CID:368874
PubChem ID:189125
Update Time:2025-04-19

Pregn-9(11)-en-20-one,3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3b,5a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-9(11)-en-20-one,3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3b,5a,16b)- (9CI)
    • Pregn-9(11)-en-20-one, 3,21-bis(acetyloxy)-17-hydroxy-16-methyl-, (3beta,5alpha,16beta)-
    • 16 beta-methyl-5 alpha-delta 9(11)-pregnene-3 beta,17 alpha,21-triol-20-one-3 beta,21-diacetate
    • [2-[(3S,5S,8S,10S,13S,14S,16S,17R)-3-acetyloxy-17-hydroxy-10,13,16-trimethyl-1,2,3,4,5,6,7,8,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
    • 16beta-Methyl-5alpha-delta 9(11)-pregnene-3beta,17alpha,21-triol-20-one-3beta,21-diacetate
    • 17-Hydroxy-16-methyl-20-oxopregn-9(11)-ene-3,21-diyl diacetate
    • 50633-44-8
    • DTXSID60964871
    • Mdpgto-3,21
    • Inchi: 1S/C26H38O6/c1-15-12-22-20-7-6-18-13-19(32-17(3)28)8-10-24(18,4)21(20)9-11-25(22,5)26(15,30)23(29)14-31-16(2)27/h9,15,18-20,22,30H,6-8,10-14H2,1-5H3/t15-,18-,19-,20+,22-,24-,25-,26-/m0/s1
    • InChI Key: LZDXFAIWUWCKMU-QLVSLZPCSA-N
    • SMILES: O[C@]1(C(COC(C)=O)=O)[C@@H](C)C[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)C3=CC[C@@]21C)OC(C)=O

Computed Properties

  • Exact Mass: 446.26694
  • Monoisotopic Mass: 446.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 847
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.9
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